Ammonium trifluorohydroxyborate(1-)

• CAS No.: 15283-48-4
• Molecular Formula: BF3H5NO
• Molecular Weight: 102.8520096
• IUPAC Name: azanium;trifluoro(hydroxy)boranuide
• InChI: InChI=1S/BF3HO.H3N/c2-1(3,4)5;/h5H;1H3/q-1;/p+1
• SMILES: [B-](O)(F)(F)F.[NH4+]
• Synonyms: ammonium trifluorohydroxyborate(1-)

Description

Ammonium trifluorohydroxyborate(1-), with the chemical formula NH₄[BF₃OH], is an inorganic ammonium salt derived from the trifluorohydroxyborate anion ([BF₃OH]⁻). This compound is characterized by a tetrahedral borate core, where three fluorine atoms and one hydroxyl group are bonded to the central boron atom. The ammonium cation (NH₄⁺) serves as the counterion, stabilizing the anionic structure.

Comparison with Similar Compounds

Comparison with Similar Compounds

Ammonium trifluorohydroxyborate(1-) belongs to a family of fluoroborate salts. Below is a detailed comparison with structurally and functionally related compounds:

Chemical and Structural Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Anion Structure	Key Features
Ammonium trifluorohydroxyborate(1-)	NH₄[BF₃OH]	~102.85	[BF₃OH]⁻	Contains a hydroxyl group; moderate Lewis acidity due to mixed F/OH ligands.
Potassium trifluorohydroxyborate(1-)	K[BF₃OH]	~122.89	[BF₃OH]⁻	Higher thermal stability than ammonium analogs; often used in ionic liquids.
Hydrogen trifluorohydroxyborate(1-)	H[BF₃OH]	~85.82	[BF₃OH]⁻	Exists as a dihydrate (BF₃H₄O₂); boiling point ~100°C .
Ammonium tetrafluoroborate	NH₄BF₄	104.84	[BF₄]⁻	Fully fluorinated; higher thermal stability (decomposes at ~230°C) .

Physical Properties

• Solubility: Ammonium salts like NH₄[BF₃OH] and NH₄BF₄ are generally water-soluble due to their ionic nature. The hydroxyl group in NH₄[BF₃OH] may enhance hygroscopicity compared to NH₄BF₄ .
• Thermal Stability: NH₄BF₄ decomposes at ~230°C, whereas NH₄[BF₃OH] likely decomposes at lower temperatures due to the labile hydroxyl group .